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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037 Get Quote

Technical Support Center: Trifluoroacetyl Chloride
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with

Trifluoroacetyl chloride (TFAC).

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of Trifluoroacetyl chloride?

A1: Trifluoroacetyl chloride is a colorless, toxic, and corrosive gas that is typically shipped as

a liquefied gas under pressure.[1][2] It possesses a pungent odor and fumes strongly in moist

air.[3] Below is a summary of its important properties.

Property Value Citations

Chemical Formula C₂ClF₃O [4]

Molar Mass 132.469 g/mol [4]

Boiling Point -27 °C (-17 °F) [3][4]

Melting Point -146 °C (-231 °F) [3][4]

Vapor Density 4.6 (relative to air) [3][4]

Appearance Colorless gas / liquefied gas [1][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1202037?utm_src=pdf-interest
https://www.benchchem.com/product/b1202037?utm_src=pdf-body
https://www.benchchem.com/product/b1202037?utm_src=pdf-body
https://www.benchchem.com/product/b1202037?utm_src=pdf-body
https://www.benchchem.com/product/b1202037?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8323459.htm
https://www.guidechem.com/encyclopedia/trifluoroacetyl-chloride-dic200265.html
https://www.echemi.com/products/pid_Seven23116-trifluoroacetylchloride.html
https://en.wikipedia.org/wiki/Trifluoroacetyl_chloride
https://en.wikipedia.org/wiki/Trifluoroacetyl_chloride
https://www.echemi.com/products/pid_Seven23116-trifluoroacetylchloride.html
https://en.wikipedia.org/wiki/Trifluoroacetyl_chloride
https://www.echemi.com/products/pid_Seven23116-trifluoroacetylchloride.html
https://en.wikipedia.org/wiki/Trifluoroacetyl_chloride
https://www.echemi.com/products/pid_Seven23116-trifluoroacetylchloride.html
https://en.wikipedia.org/wiki/Trifluoroacetyl_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8323459.htm
https://www.echemi.com/products/pid_Seven23116-trifluoroacetylchloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What are the primary hazards associated with Trifluoroacetyl chloride?

A2: Trifluoroacetyl chloride is a highly toxic and corrosive substance that poses significant

health risks.[2]

Toxicity: It may be fatal if inhaled, ingested, or absorbed through the skin.[1][2] Inhalation can

cause severe irritation to the nose, throat, and respiratory tract, potentially leading to

chemical pneumonitis and pulmonary edema.[4][5]

Corrosivity: It causes severe burns to the skin, eyes, and mucous membranes.

Frostbite: As a liquefied gas, direct contact with the skin can cause frostbite.[1][4]

Reactivity: It reacts violently with water and moisture to produce toxic hydrogen chloride and

trifluoroacetic acid gases.[2][4] Containers may rupture or explode when exposed to heat or

fire.[1][2]

Q3: What Personal Protective Equipment (PPE) is mandatory when working with

Trifluoroacetyl chloride?

A3: Due to its high toxicity and reactivity, a comprehensive set of PPE is required. All handling

of small quantities should be performed within a chemical fume hood.[5][6]
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PPE Category Specification Citations

Eye/Face Protection

Chemical-proof goggles and a

face shield (minimum 8-inch)

are obligatory.

[3][5]

Hand Protection

Chemical-resistant gloves

(e.g., polyvinylalcohol,

neoprene). Gloves must be

inspected before use.

[3][5]

Body Protection

Acid-resistant clothing or a

complete chemical-resistant

suit. A neoprene apron/boots

should be used if there is a risk

of splashing.

[3][5]

Respiratory Protection

A NIOSH-approved respirator

is required when vapors may

be generated. For high or

unknown exposure levels, a

full-face supplied-air respirator

or a self-contained breathing

apparatus (SCBA) is

necessary.

[3][5][6]

Q4: What are the proper storage conditions for Trifluoroacetyl chloride?

A4: Proper storage is critical to prevent accidental release and hazardous reactions.

Location: Store in a cool, dry, well-ventilated, and locked area.[5][7]

Container: Keep the container tightly closed and sealed.[3][7] If a cylinder is opened, it must

be carefully resealed and kept upright.[3][7]

Conditions to Avoid: Keep away from heat sources, direct sunlight, and moisture.[5] Do not

allow the product to come into contact with water during storage.[3][7]
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Separation: Store away from incompatible materials such as amines, alcohols, alkalis, and

strong oxidizers.[4][5]

Q5: Which substances are incompatible with Trifluoroacetyl chloride?

A5: Trifluoroacetyl chloride is incompatible with a wide range of substances and reacts

violently with many common laboratory chemicals.

Water and Moisture: Reacts avidly to produce toxic gases.[2][4]

Strong Bases/Alkalis: Reacts vigorously, potentially causing explosions.[1][4][5]

Alcohols and Amines: Reacts strongly.[1][4]

Strong Oxidizing Agents: Incompatible.[4][8]

Ethers: May react vigorously or explosively with diisopropyl ether or other ethers, especially

in the presence of metal salts.[1][4][8]

Other: Also reacts with soil, cellulose-based absorbents, and some metals (producing

explosive hydrogen gas if water is present).[4][5]

Troubleshooting Guides
Problem: I suspect a leak from a Trifluoroacetyl chloride cylinder.

Solution:

Evacuate: Immediately evacuate all non-essential personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.[5]

Approach with Caution: Approach the area from upwind, wearing full PPE, including an

SCBA.[5]

Stop the Leak: If it is safe to do so, attempt to stop the leak.[3][5] This may involve tightening

a valve or securing the cap. If possible, turn a leaking container so that gas escapes rather

than liquid.[3]
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Isolate: Isolate the spill or leak area for at least 100 meters (330 feet) in all directions.[8]

Vapor Suppression: Use a water spray to reduce vapors or divert the vapor cloud drift, but do

not let water come into direct contact with the spilled material.[3][5]

Problem: The chemical has been accidentally exposed to water/moisture.

Solution:

Hazard Awareness: Be aware that a violent reaction will occur, producing toxic and corrosive

gases (hydrogen chloride, trifluoroacetic acid).[2][4]

Evacuate and Ventilate: Immediately clear the area and ensure maximum ventilation to

disperse the toxic fumes. Use a chemical fume hood if the incident is contained within one.

Wear Full PPE: Do not enter the area without full protective gear, including respiratory

protection (SCBA).

Neutralization (for residue): Once the initial reaction has subsided, any remaining residue

may need to be cautiously neutralized by trained personnel. Do not flush with water.[3]

Problem: A researcher is experiencing respiratory irritation or skin/eye contact.

Solution: First Aid Protocol

Inhalation: Immediately move the affected person to fresh air.[6] If breathing is difficult,

provide oxygen. If breathing has stopped, give artificial respiration. Call a physician or poison

control center immediately.[6]

Skin Contact: Immediately remove all contaminated clothing. Flush the skin with copious

amounts of water for at least 15 minutes.[6] Seek immediate medical attention. For frostbite,

gently warm the affected area.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[6] Immediately call an ophthalmologist.

General: First responders must wear appropriate PPE to avoid becoming casualties

themselves.[5] Provide emergency showers and eyewash stations in the immediate work
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area.[5]

Experimental & Handling Protocols
Standard Handling Workflow
The following diagram outlines the standard workflow for safely handling Trifluoroacetyl
chloride in a research setting. The process emphasizes moving the chemical from secure

storage to a controlled environment for use and then managing the waste appropriately.
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Standard Handling Workflow for Trifluoroacetyl Chloride

Secure Storage
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Caption: Standard Handling Workflow for Trifluoroacetyl Chloride.
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Spill Response Protocol
This decision-making flowchart provides a logical sequence of actions to be taken in the event

of a Trifluoroacetyl chloride spill. The primary goals are to ensure personnel safety and

contain the spill effectively.
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Trifluoroacetyl Chloride Spill Response Logic
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Caption: Trifluoroacetyl Chloride Spill Response Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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